Cas no 2227811-12-1 (rac-tert-butyl N-{5-(1R,3R)-3-amino-2,2-dimethylcyclopropylpyrimidin-2-yl}carbamate)

• Product Name: rac-tert-butyl N-{5-(1R,3R)-3-amino-2,2-dimethylcyclopropylpyrimidin-2-yl}carbamate
• CAS No: 2227811-12-1
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• CID: 6126218
• PubChem ID: 165674560
• Update Time: 2025-05-19

rac-tert-butyl N-{5-(1R,3R)-3-amino-2,2-dimethylcyclopropylpyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-{5-(1R,3R)-3-amino-2,2-dimethylcyclopropylpyrimidin-2-yl}carbamate
• EN300-1887336
• 2227811-12-1
• rac-tert-butyl N-{5-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]pyrimidin-2-yl}carbamate

• Inchi： 1S/C14H22N4O2/c1-13(2,3)20-12(19)18-11-16-6-8(7-17-11)9-10(15)14(9,4)5/h6-7,9-10H,15H2,1-5H3,(H,16,17,18,19)/t9-,10-/m1/s1
• InChI Key： NJUMBVCLOHYNLX-NXEZZACHSA-N
• SMILES： O(C(NC1=NC=C(C=N1)[C@@H]1[C@H](C1(C)C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.17427596g/mol
• Monoisotopic Mass: 278.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 90.1Ų

Additional information on rac-tert-butyl N-{5-(1R,3R)-3-amino-2,2-dimethylcyclopropylpyrimidin-2-yl}carbamate

Introduction to Rac-Tert-butyl N-{5-(1R,3R)-3-amino-2,2-dimethylcyclopropylpyrimidin-2-yl}carbamate (CAS No. 2227811-12-1)

Rac-Tert-butyl N-{5-(1R,3R)-3-amino-2,2-dimethylcyclopropylpyrimidin-2-yl}carbamate, a compound with the CAS number 2227811-12-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecule is characterized by a complex heterocyclic backbone, which includes a pyrimidine ring fused with a cyclopropyl group, making it a promising candidate for further investigation.

The structural complexity of Rac-Tert-butyl N-{5-(1R,3R)-3-amino-2,2-dimethylcyclopropylpyrimidin-2-yl}carbamate is further accentuated by the presence of stereochemical centers. Specifically, the pyrimidine ring is substituted with a 5-(1R,3R)-3-amino-2,2-dimethylcyclopropyl group, which introduces both chirality and potential for selective interactions with biological targets. This stereochemistry is crucial for the compound's pharmacological activity and underscores the importance of enantioselective synthesis in its development.

In recent years, there has been a growing interest in the development of novel carbamates as pharmacophores. Carbamates are known for their versatility in drug design, offering multiple sites for functionalization and interaction with biological systems. The Rac-Tert-butyl N-{5-(1R,3R)-3-amino-2,2-dimethylcyclopropylpyrimidin-2-yl}carbamate molecule exemplifies this trend by incorporating a carbamate moiety linked to a pyrimidine scaffold. This combination has shown promise in various preclinical studies, particularly in the context of inhibiting key enzymes involved in metabolic pathways.

One of the most compelling aspects of Rac-Tert-butyl N-{5-(1R,3R)-3-amino-2,2-dimethylcyclopropylpyrimidin-2-yl}carbamate is its potential role in addressing unmet medical needs. The compound's structural features suggest that it may interact with targets involved in inflammation and cancer progression. For instance, studies have indicated that pyrimidine derivatives can modulate the activity of enzymes such as kinases and phosphodiesterases, which are often dysregulated in disease states. The presence of the cyclopropyl group adds an additional layer of complexity, potentially enhancing binding affinity and selectivity.

The synthesis of Rac-Tert-butyl N-{5-(1R,3R)-3-amino-2,2-dimethylcyclopropylpyrimidin-2-yl}carbamate presents unique challenges due to its stereochemical complexity. However, advances in synthetic methodologies have made it increasingly feasible to access such molecules with high enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been particularly valuable in this regard. These methods allow for the precise control of stereochemistry at multiple stages of the synthesis process.

Preclinical studies have begun to explore the pharmacological profile of Rac-Tert-butyl N-{5-(1R,3R)-3-amino-2,2-dimethylcyclopropylpyrimidin-2-yl}carbamate. Initial findings suggest that it exhibits significant inhibitory activity against certain enzymes relevant to cancer and inflammation. For example, preliminary data indicate that the compound can effectively inhibit Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with these diseases. Additionally, its ability to modulate other key enzymes suggests broad therapeutic potential.

The compound's interaction with biological targets is further enhanced by its solubility profile. Unlike many traditional small molecules that suffer from poor solubility issues upon administration orally or intravenously, Rac-Tert-butyl N-{5-(1R,3R)-3-amino-2,2-dimethylcyclopropylpyrimidin-2-yl}carbamate has demonstrated favorable solubility characteristics. This property is critical for drug development as it ensures better bioavailability and reduces dosing frequency requirements.

Future directions for research on Rac-Tert-butyl N-{5-(1R,3R)-3-amino-2,2-dimethylcyclopropylpyrimidin-2-yl}carbamate include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential and help guide further optimization efforts. Additionally, investigating its efficacy and safety profiles in animal models will be essential before considering human clinical trials.

The development of new pharmaceuticals often involves iterative processes of synthesis and characterization to optimize potency and minimize side effects. In the case of Rac-Tert-butyl N-{5-(1R,3R)-3-amino-2,2-dimethylcyclopropylpyrimidin-2-yl}carbamate, ongoing research aims to refine synthetic routes to improve yield and enantiomeric purity while exploring modifications that could enhance pharmacological activity or reduce toxicity.

The integration of computational methods into drug discovery has also played a pivotal role in advancing projects like this one. Molecular modeling techniques can predict how Rac-Tert-butyl N-{5-(1R,3R)-3-amino-2,2-dimethylcyclopropylpyrimidin-2-yl}carbamate interacts with biological targets at an atomic level. These predictions can guide experimental efforts by highlighting key regions for optimization and helping to identify potential lead compounds more efficiently.

In conclusion,Rac-Tert-butyl N-{5-(1R,3R)-3-amino- 22、22-dimethylcyclopropyle-pyridine-midin - 22、22 - yl carbamate (CAS No . 22278 11 - 12 - 1) is an exciting prospect in pharmaceutical chemistry . Its unique structure , promising preclinical data , and favorable solubility profile make it a compelling candidate for further development . As research continues , this compound holds great promise for addressing significant unmet medical needs . p >